3'-Nitroacetophenone

• IUPAC Name: 1-(3-nitrophenyl)ethanone
• InChI: InChI=1S/C8H7NO3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-5H,1H3
• InChI Key: ARKIFHPFTHVKDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C8H7NO3
• DSSTOX Substance ID: DTXSID1025722
• Molecular Weight: 165.15 g/mol
• Physical Description: 3-nitroacetophenone is a light beige powder. (NTP, 1992), Light beige solid; [CAMEO] Tan powder; [MSDSonline]
• Boiling Point: 396 °F at 760 mmHg (NTP, 1992), 202 °C
• Solubility: less than 0.1 mg/mL at 68 °F (NTP, 1992), SOL IN WATER, ETHER, SLIGHTLY SOL IN ALCOHOL
• Vapor Pressure: 0.0024 [mmHg], 3.86X10-5 mm Hg at 25 °C
• Color/Form: NEEDLES FROM ALCOHOL
• CAS RN: 121-89-1
• Melting Point: 178 °F (NTP, 1992), 81 °C

Description

3’-Nitroacetophenone is a chemical compound with the linear formula O2NC6H4COCH3. It is widely used for organic synthesis of raw materials. The nitro and carbonyl oxygen atoms of 3’-Nitroacetophenone can act as hydrogen-bond acceptors.

Synthesis Analysis

The synthesis of 3’-Nitroacetophenone involves a reaction with concentrated sulphuric acid, followed by the addition of a nitration mixture consisting of concentrated sulfuric acid and concentrated nitric acid. The reduction of 3’-Nitroacetophenone can be achieved through a high hydrostatic pressure-assisted reduction with Ni–Al alloy in water to form 1-(3-aminophenyl)ethanol.

Molecular Structure Analysis

The molecular structure of 3’-Nitroacetophenone consists of a benzene ring with a nitro group (-NO2) and an acetophenone group (C6H5C(O)CH3) attached to it.

Physical And Chemical Properties Analysis

3’-Nitroacetophenone is a light beige powder. It has a boiling point of 202°C and a melting point of 76-78°C.

Scientific Research Applications

1. Physical, Thermal, and Spectral Properties

A study by Trivedi et al. (2015) investigated the impact of biofield energy treatment on 3-Nitroacetophenone (3-NAP). The treatment altered its physical, thermal, and spectral properties, including changes in crystallite size, melting temperature, thermal stability, particle size, surface area, and spectral properties.

2. Corrosion Inhibition

Research by Ibrahim et al. (2022) showed that 3-nitroacetophenone (3-NA) is an effective corrosion inhibitor for mild steel in acidic medium. The study found that 3-NA's inhibition efficiency increased with its concentration, and it acted as a mixed-category inhibitor.

3. Solvent Polarity Effect on Conformational Equilibrium

In a study by Małecki & Nowak (1991), the conformational equilibria in 3-nitroacetophenone were studied as a function of solvent polarity and temperature. The research revealed an enhanced stability of the polar, synperiplanar conformer in more polar solutions.

4. Photocatalytic Degradation

The photocatalytic mineralization of 3-NAP by TiO2-P25 in water suspension was explored by Robert et al. (2003). They found that the reaction followed first-order kinetics and varied with pH, indicating potential for environmental applications.

5. Triplet State Properties

The triplet state properties of p-Nitroacetophenone (PNAP) were investigated using laser flash photolysis and phosphorescence techniques by Krishna et al. (1996). This study provides insights into the photophysical properties of PNAP, a related compound.

6. Analysis of Restricted Rotation in Anion Radicals

A study on the internal rotation in anion radicals of 3-nitroacetophenone was conducted by Branca et al. (1983). They provided insights into the energy barriers and thermodynamics governing internal rotation.

7. Radiation Damage in Gamma-Irradiated Crystals

The EPR study of radiation damage in gamma-irradiated 3-nitroacetophenone single crystals by Çalişkan & Çalişkan (2017) revealed the formation of carbon-centered 3NAP anion radicals, offering insights into radiation chemistry.

8. Synthesis of Unsymmetrical Derivatives

Turgunalieva et al. (2023) described a multicomponent synthesis of unsymmetrical derivatives of 4-Methyl-Substituted 5-Nitropyridines using 2-nitroacetophenone, highlighting the chemical versatility of nitroacetophenones in synthesis processes. This study can be found here.

Mechanism of Action

Target of Action

The primary targets of 3’-Nitroacetophenone are the nitro and carbonyl oxygen atoms, which can act as hydrogen-bond acceptors .

Mode of Action

3’-Nitroacetophenone interacts with its targets through reduction reactions. When treated with sodium borohydride, only the carbonyl group is reduced. When reacted with tin and hydrochloric acid, only the nitro group is reduced . This selective reduction demonstrates the compound’s unique mode of action.

Biochemical Pathways

The reduction of 3’-Nitroacetophenone affects various biochemical pathways. The compound can undergo high hydrostatic pressure-assisted reduction with a Ni–Al alloy in water to form 1-(3-aminophenyl)ethanol . This process involves the transformation of the nitro group into an amino group, which can significantly impact downstream biochemical pathways.

Result of Action

The result of 3’-Nitroacetophenone’s action is the formation of 1-(3-aminophenyl)ethanol . This transformation occurs due to the reduction of the nitro group to an amino group, which can have various molecular and cellular effects.

Safety and Hazards

3’-Nitroacetophenone is harmful to aquatic life with long-lasting effects. It should be handled in a well-ventilated place, and contact with skin and eyes should be avoided. In case of ingestion or inhalation, immediate medical attention should be sought.

Future Directions

Research is being conducted on the photoelectrochemical reduction of 3’-Nitroacetophenone using C–N co-doped TiO2 nanoparticles as a photoanode. This method could potentially offer a more environmentally friendly and efficient approach to the reduction of 3’-Nitroacetophenone.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 3’-Nitroacetophenone are largely determined by the presence of the nitro and carbonyl groups . These groups can act as hydrogen-bond acceptors, allowing 3’-Nitroacetophenone to interact with a variety of biomolecules

Cellular Effects

It is known that nitro compounds can undergo reduction reactions within cells, potentially leading to the formation of reactive species . These reactive species could influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the compound can undergo reduction reactions, potentially leading to the formation of reactive species . These reactive species could interact with various biomolecules, potentially leading to changes in enzyme activity, protein function, and gene expression .

Temporal Effects in Laboratory Settings

It is known that nitro compounds can undergo reduction reactions over time, potentially leading to changes in their effects on cellular function .

Metabolic Pathways

It is known that nitro compounds can undergo reduction reactions, potentially leading to the formation of reactive species . These reactive species could interact with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels .

Q & A

Q1: What is the molecular formula and weight of 3'-nitroacetophenone?

A1: this compound has a molecular formula of C₈H₇NO₃ and a molecular weight of 165.15 g/mol. []

Q2: Are there any available spectroscopic data for this compound?

A2: Yes, FTIR and FT-Raman spectra have been recorded for this compound, providing insights into its vibrational modes and structural features. []

Q3: How does the nitro group in this compound influence its activity compared to acetophenone?

A3: The presence and position of the nitro group significantly affect the biological activity of acetophenone derivatives. For example, 3-nitroacetophenone exhibits moderate antioxidant and antiproliferative properties, while other substitutions may enhance specific activities like antitumor effects. []

Q4: Have any studies investigated the effects of modifying the acetophenone core structure of this compound?

A4: Yes, researchers have synthesized analogs with varying core structures, such as replacing the phenyl ring with naphthyl or biphenyl groups. These modifications led to changes in antiproliferative activity, particularly against the MCF-7 breast adenocarcinoma cell line. []

Q5: Has this compound been investigated for its catalytic properties?

A5: While this compound itself hasn't been extensively explored as a catalyst, its derivatives, particularly metal complexes, have shown catalytic potential. For instance, VO(IV) and Mn(III) complexes with a Schiff base ligand derived from 2-hydroxy-5-methylacetophenone, 2-hydroxy-5-methyl-3-nitroacetophenone, and carbohydrazide were studied for their ability to catalyze the oxidation of styrene. []

Q6: Can this compound be used as a degassing agent in high-voltage capacitors?

A6: Yes, this compound, along with 2-nitroanisole, can be incorporated as a degassing agent in conductive electrolytes for high-voltage electrolytic capacitors. These electrolytes, composed of ethylene glycol, di(ethylene glycol), boric acid, an aliphatic dicarboxylic acid, and a very long-chain dicarboxylic acid, exhibit acceptable breakdown voltage and bulk conductivity. []

Q7: Have any computational studies been conducted on this compound?

A7: Yes, density functional theory (DFT) calculations have been employed to study the adsorption behavior of 3-nitroacetophenone on mild steel surfaces, providing insights into its corrosion inhibition mechanism. [] Additionally, molecular docking studies have been performed to investigate the interaction of 2′-hydroxy-5′-methyl-3′-nitroacetophenone with glutathione reductase (GR) and glutathione S-transferase (GT), aiming to predict its biological activity. []

Q8: How is this compound typically quantified in complex mixtures?

A8: HPLC methods have been developed for the simultaneous determination of 3-nitroacetophenone and other compounds, like 4-nitrobenzyl alcohol, in electrolyte solutions. These methods utilize reverse-phase chromatography with UV detection for quantification. []

Q9: Are there any established methods for characterizing the purity of synthesized this compound?

A9: Various techniques are employed for characterizing the purity of synthesized this compound, including melting point determination, elemental analysis, and spectroscopic methods like FTIR and UV-Vis spectroscopy. []

Q10: What are the main applications of this compound?

A10: this compound serves as a versatile intermediate in organic synthesis. It acts as a precursor for synthesizing pharmaceuticals, particularly those with antioxidant, antiproliferative, and antitumor properties. [, ] Additionally, it is employed in material science as a component in electrolytes for high-voltage capacitors. []

Q11: Has this compound been investigated for its biological activity?

A11: While not a pharmaceutical itself, derivatives of this compound, including those incorporating benzoxazole moieties and Schiff bases, have demonstrated promising antileishmanial and protease inhibition properties. [] Studies on 2′-hydroxy-5′-methyl-3′-nitroacetophenone have revealed significant antioxidant and anti-human lung cancer activities. []

Q12: Can this compound be utilized in the synthesis of other valuable compounds?

A12: Yes, this compound acts as a key starting material for constructing various heterocyclic compounds, such as benzoxazoles, chromones, and cinnolines, which hold significance in medicinal chemistry. [, , ]

Q13: Is there any information available on the environmental impact and degradation of this compound?

A13: While specific data on this compound's environmental fate might be limited, its presence among tested ketones for joint toxicity to Scenedesmus obliquus highlights the importance of understanding its ecological impact. [] Further research is needed to assess its biodegradability and potential for bioaccumulation.